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Compound of Interest

4-Butoxy-4-oxo-3-phenylbutanoic
Compound Name: o
aci

Cat. No.: B121062

An in-depth analysis of the physicochemical properties of 4-Butoxy-4-oxo-3-phenylbutanoic
acid reveals its core molecular characteristics. This compound is the butyl ester of 4-oxo0-4-
phenylbutanoic acid. The molecular weight and formula are fundamental parameters for
researchers in drug development and chemical synthesis.

Physicochemical Data Summary

The quantitative data for 4-Butoxy-4-oxo-3-phenylbutanoic acid and its parent compound, 4-
oxo-4-phenylbutanoic acid, are summarized below for clarity and comparison.

Table 1: Properties of 4-Butoxy-4-oxo-3-phenylbutanoic Acid (Butyl 4-oxo-4-
phenylbutanoate)

Property Value Source
Molecular Weight 234.29 g/mol [1]
Molecular Formula C14H1803 [1]
IUPAC Name butyl 4-oxo-4-phenylbutanoate  [1]

Table 2: Properties of Parent Compound (4-Oxo-4-phenylbutanoic Acid)
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Property Value Source
Molecular Weight ~178.18 g/mol [21[3114]
Molecular Formula C10H1003 [2][3]
CAS Number 2051-95-8 [21[31[4]
Synonym 3-Benzoylpropionic acid [3]

Logical Relationship: Esterification

The target compound, 4-Butoxy-4-oxo-3-phenylbutanoic acid, is synthesized via the
esterification of its parent carboxylic acid with butanol. This reaction forms a butyl ester and
water as a byproduct. The logical workflow for this chemical transformation is depicted below.

Caption: Logical diagram of the esterification process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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